Cas no 1118-84-9 (Allylacetoacetate)

• Product Name: Allylacetoacetate
• CAS No: 1118-84-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00009811
• CID: 40773
• PubChem ID: 70701
• Update Time: 2025-04-18

Allylacetoacetate Chemical and Physical Properties

Names and Identifiers

• Acetoacetic acid allyl ester
• Allylacetoacetate
• (2-Propenyl) 3-oxobutanoate
• 2-Propenyl acetoacetate
• Allyl 3-Oxobutanoate
• prop-2-enyl 3-oxobutanoate
• Allyl acetoacetate
• Allyl acetylacetate
• Acetoacetic acid, allyl ester
• Butanoic acid, 3-oxo-, 2-propenyl ester
• prop-2-en-1-yl 3-oxobutanoate
• (2-Propenyl)3-oxobutanoate
• AXLMPTNTPOWPLT-UHFFFAOYSA-N
• 8HX066J62P
• allyl aceto-acetate
• Allyl 3-oxobutanoate #
• Allyl acetoacetate, 98%
• prop-2-eny
• Allyl acetoacetate, 97%
• VS-02949
• J-002655
• EC 214-269-9
• DTXSID40149740
• Q27270546
• SCHEMBL9513
• Acetylacetic acid, allyl ester
• UNII-8HX066J62P
• NSC24280
• CS-W018294
• E75749
• NS00001809
• EN300-20951
• NSC 24280
• F0001-0255
• NSC-24280
• 3-oxo-butyric acid allyl ester
• MFCD00009811
• BCP12037
• AKOS000120505
• EINECS 214-269-9
• 1118-84-9
• AI3-04977
• J-519551
• FT-0621771
• BBL011433
• STL146541
• DB-003129
• Butanoic acid, 3oxo, 2propenyl ester
• Allyl 3oxobutanoate
• A1981
• DTXCID4072231

• MDL： MFCD00009811
• Inchi： 1S/C7H10O3/c1-3-4-10-7(9)5-6(2)8/h3H,1,4-5H2,2H3
• InChI Key： AXLMPTNTPOWPLT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CC(C)=O)=O
• BRN： 1758569

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.037
• Melting Point: -70 ºC
• Boiling Point: 195°C(lit.)
• Flash Point: 75 ºC
• Refractive Index: 1.44-1.442
• PH: 3.7 (48g/l, H2O, 20℃)
• Solubility: 48g/l
• Water Partition Coefficient: 50 g/L (20 ºC)
• PSA: 43.37000
• LogP: 0.69470
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water, 50g/l

Allylacetoacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319
• Warning Statement： P280,P301+P310,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： R22;R24;R38
• Safety Instruction： S36/37-S45-S36/37/39-S28A
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Explosive Limit：1.15%(V)
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R24; R38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials